Cas no 828266-07-5 (4-Piperidinone, 1-(3-fluoro-2-pyridinyl)-)

4-Piperidinone, 1-(3-fluoro-2-pyridinyl)- structure
828266-07-5 structure
Product Name:4-Piperidinone, 1-(3-fluoro-2-pyridinyl)-
CAS No:828266-07-5
MF:C10H11FN2O
MW:194.205545663834
CID:681720
PubChem ID:59216366
Update Time:2025-04-19

4-Piperidinone, 1-(3-fluoro-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidinone, 1-(3-fluoro-2-pyridinyl)-
    • 1-(3-fluoropyridin-2-yl)piperidin-4-one
    • SCHEMBL2844754
    • AKOS012027210
    • DTXSID30731279
    • 3'-Fluoro-2,3,5,6-tetrahydro-[1,2']bipyridinyl-4-one
    • DJMZCROAFOQIPA-UHFFFAOYSA-N
    • 828266-07-5
    • Inchi: 1S/C10H11FN2O/c11-9-2-1-5-12-10(9)13-6-3-8(14)4-7-13/h1-2,5H,3-4,6-7H2
    • InChI Key: DJMZCROAFOQIPA-UHFFFAOYSA-N
    • SMILES: FC1=CC=CN=C1N1CCC(CC1)=O

Computed Properties

  • Exact Mass: 194.08554114g/mol
  • Monoisotopic Mass: 194.08554114g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 33.2Ų
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